NIOSH/TU5021300
NIOSH/TU5021300
Brand Name:
Vulcanchem
CAS No.:
14334-92-0
VCID:
VC21001425
InChI:
InChI=1S/C25H36O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h13-15,19-20,22H,7-12H2,1-6H3/t14-,15+,19+,20-,22-,23+,24-,25-/m0/s1
SMILES:
CC1CC2C(CCC3(C2CC(C3(C(=O)C)OC(=O)C)C)C)C4(C1=CC(=O)CC4)C
Molecular Formula:
C25H36O4
Molecular Weight:
400.5 g/mol
NIOSH/TU5021300
CAS No.: 14334-92-0
Cat. No.: VC21001425
Molecular Formula: C25H36O4
Molecular Weight: 400.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14334-92-0 |
|---|---|
| Molecular Formula | C25H36O4 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | [(6S,8R,9S,10R,13S,14S,16R,17R)-17-acetyl-6,10,13,16-tetramethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C25H36O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h13-15,19-20,22H,7-12H2,1-6H3/t14-,15+,19+,20-,22-,23+,24-,25-/m0/s1 |
| Standard InChI Key | JAVWJWRZGRLEMO-VLHSHHMCSA-N |
| Isomeric SMILES | C[C@H]1C[C@@H]2[C@H](CC[C@]3([C@H]2C[C@H]([C@@]3(C(=O)C)OC(=O)C)C)C)[C@@]4(C1=CC(=O)CC4)C |
| SMILES | CC1CC2C(CCC3(C2CC(C3(C(=O)C)OC(=O)C)C)C)C4(C1=CC(=O)CC4)C |
| Canonical SMILES | CC1CC2C(CCC3(C2CC(C3(C(=O)C)OC(=O)C)C)C)C4(C1=CC(=O)CC4)C |
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